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Compound of Interest

Compound Name: 2',5'-Difluoropropiophenone

Cat. No.: B1295022 Get Quote

Application Notes and Protocols for 2',5'-
Difluoropropiophenone
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the safe handling, storage, and

disposal procedures for 2',5'-Difluoropropiophenone. The information is intended to ensure

the safety of laboratory personnel and the integrity of the chemical.

Chemical and Physical Properties
2',5'-Difluoropropiophenone is a fluorinated organic compound used as an intermediate in

the synthesis of pharmaceuticals and agrochemicals.[1][2] Its chemical and physical properties

are summarized in the table below.
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Property Value Reference

Chemical Formula C₉H₈F₂O [3]

Molecular Weight 170.16 g/mol [3]

Appearance Colorless to light yellow liquid [1]

Boiling Point 68-76 °C at 5 mmHg [4]

Solubility

Low solubility in water; soluble

in organic solvents like ethanol

and ether.

[1]

Purity ≥ 99% (GC) [4]

CAS Number 29112-90-1 [3]

Hazard Identification and Safety Precautions
2',5'-Difluoropropiophenone is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class Hazard Statement Signal Word Pictogram

Skin Irritation

(Category 2)

H315: Causes skin

irritation
Warning GHS07

Serious Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
Warning GHS07

Specific target organ

toxicity — Single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation
Warning GHS07

Safety Precautions:

Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/msds/2-5-difluoropropiophenone.htm
https://www.chemicalbook.com/msds/2-5-difluoropropiophenone.htm
https://www.chemimpex.com/fr/products/24947
https://wap.guidechem.com/question/what-is-the-background-and-ove-id122738.html
https://www.chemimpex.com/fr/products/24947
https://wap.guidechem.com/question/what-is-the-background-and-ove-id122738.html
https://www.chemicalbook.com/msds/2-5-difluoropropiophenone.htm
https://www.benchchem.com/product/b1295022?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC241950050&productDescription=2%2C5-DIFLUOROPHENOL%2C+96%25+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working outside a fume hood or with large quantities, use a

NIOSH-approved respirator with an organic vapor cartridge.

Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling.[6]

Experimental Protocols
While specific published protocols detailing the use of 2',5'-Difluoropropiophenone are not

readily available, the following is a representative protocol for a Friedel-Crafts acylation to

synthesize a similar compound, 2',4'-difluoropropiophenone, which can be adapted by a

qualified chemist.[7]

Representative Synthesis of a Difluoropropiophenone

This protocol describes the synthesis of 2',4'-difluoropropiophenone and is provided as a

general guideline.

Materials:

m-Difluorobenzene

Anhydrous aluminum chloride

Propionyl chloride

Methylene chloride

Ice-water

Anhydrous magnesium sulfate
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Procedure:

To a mixture of m-difluorobenzene and anhydrous aluminum chloride, add propionyl chloride

dropwise with stirring over 45 minutes.

Stir the mixture for 2 hours on an oil bath at 50-55 °C.

Cool the reaction mixture and add methylene chloride.

Pour the resulting solution into ice-water with stirring.

Separate the methylene chloride layer and extract the aqueous layer twice with methylene

chloride.

Combine the organic layers, wash with water, and dry over anhydrous magnesium sulfate.

Distill off the solvent to obtain the product.

Safe Handling and Storage Workflow
The following diagram illustrates the recommended workflow for the safe handling and storage

of 2',5'-Difluoropropiophenone.
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Workflow for Safe Handling of 2',5'-Difluoropropiophenone

Receiving and Initial Storage

Handling and Use

Long-Term Storage

Waste Disposal

Receive Chemical

Inspect Container for Damage

Store in a Cool, Dry, Well-Ventilated Area

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Chemical Fume Hood

Perform Experimental Procedure

Decontaminate Work AreaCollect Waste in a Labeled, Compatible Container

Store in a Tightly Closed Container

Store Locked Up

Dispose of Waste via Approved Hazardous Waste Program

Click to download full resolution via product page

Caption: Safe handling workflow for 2',5'-Difluoropropiophenone.
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First Aid Measures
In case of exposure, follow these first aid procedures and seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[6]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[6]

Spill and Leak Procedures
Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a

suitable container for disposal.

Large Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Contain the spill and prevent it from entering drains. Collect the material for disposal.

Cleanup: Ventilate the area and wash the spill site after the material has been removed.

Storage and Disposal
Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.[5]

Keep the container tightly closed when not in use.

Store in a locked cabinet or other secure location.

Disposal:
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Dispose of unwanted 2',5'-Difluoropropiophenone and any contaminated materials as

hazardous waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of it down the drain or in the regular trash.

The following diagram outlines the decision-making process for the proper disposal of 2',5'-
Difluoropropiophenone.

Disposal Protocol for 2',5'-Difluoropropiophenone

Waste Generation

Containerization

Storage and Disposal

Unused or Contaminated
2',5'-Difluoropropiophenone

Place in a Clearly Labeled,
Compatible, and Sealed

Hazardous Waste Container

Store in a Designated
Hazardous Waste Accumulation Area

Request Pickup by
Environmental Health and Safety (EHS)

or a Licensed Waste Contractor

Dispose of According to
Institutional and Regulatory Guidelines

Click to download full resolution via product page
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Caption: Disposal protocol for 2',5'-Difluoropropiophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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